Cas no 540793-42-8 ((2r)-2-acetamido-n-[2-[[(2s)-1-(methylamino)-1-oxopropan-2-yl]amino]-2-oxoethyl]propanamide)

• Product Name: (2r)-2-acetamido-n-[2-[[(2s)-1-(methylamino)-1-oxopropan-2-yl]amino]-2-oxoethyl]propanamide
• CAS No: 540793-42-8
• MF: C₁₁H₂₀N₄O₄
• MW: 272.300902366638
• CID: 1587008
• PubChem ID: 71441763
• Update Time: 2025-04-21

(2r)-2-acetamido-n-[2-[[(2s)-1-(methylamino)-1-oxopropan-2-yl]amino]-2-oxoethyl]propanamide Chemical and Physical Properties

Names and Identifiers

• (2r)-2-acetamido-n-[2-[[(2s)-1-(methylamino)-1-oxopropan-2-yl]amino]-2-oxoethyl]propanamide
• DTXSID00850683
• N-Acetyl-D-alanylglycyl-N-methyl-L-alaninamide
• 540793-42-8

• Inchi： 1S/C11H20N4O4/c1-6(10(18)12-4)15-9(17)5-13-11(19)7(2)14-8(3)16/h6-7H,5H2,1-4H3,(H,12,18)(H,13,19)(H,14,16)(H,15,17)/t6-,7+/m0/s1
• InChI Key： MSZWGDWDOLQBKL-NKWVEPMBSA-N
• SMILES： O=C([C@@H](C)NC(C)=O)NCC(N[C@H](C(NC)=O)C)=O

Computed Properties

• Exact Mass: 272.14845513g/mol
• Monoisotopic Mass: 272.14845513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 116Ų